Cas no 2172554-65-1 (2-5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172554-65-1
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5922028
• PubChem ID: 165548001
• Update Time: 2025-10-28

2-5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597286
• 2-[5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
• 2172554-65-1

• Inchi： 1S/C8H14N4O/c1-5(2)12-6(3)7(10-11-12)4-8(9)13/h5H,4H2,1-3H3,(H2,9,13)
• InChI Key： XIYKFAYWBCRVAI-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C)N(C(C)C)N=N1)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

Comprehensive Overview of 2-5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172554-65-1): Properties, Applications, and Research Insights

The compound 2-5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172554-65-1) is a structurally unique 1,2,3-triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a methyl-substituted triazole core with an acetamide functional group, making it a versatile intermediate for drug discovery and material science applications. This article delves into its chemical properties, synthesis pathways, and potential industrial relevance while addressing trending topics such as green chemistry and AI-driven molecular design.

Chemically, 2-5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide belongs to the azole family, known for their bioactivity and stability. The presence of the propan-2-yl (isopropyl) moiety enhances its lipophilicity, a critical factor in bioavailability studies. Researchers have explored its role as a scaffold in medicinal chemistry, particularly in designing kinase inhibitors and antimicrobial agents. Recent publications highlight its utility in click chemistry reactions, aligning with the growing demand for modular synthesis techniques.

From an industrial perspective, this compound aligns with the sustainable synthesis movement. Laboratories are increasingly adopting catalyst-free and solvent-minimized protocols to produce 1,2,3-triazole derivatives, reducing environmental footprints. CAS No. 2172554-65-1 has also been investigated in crop protection formulations, leveraging its potential as a biodegradable alternative to traditional agrochemicals. Such applications resonate with global trends toward eco-friendly pesticides and precision agriculture.

The rise of computational chemistry tools has further propelled interest in this molecule. Platforms like AlphaFold and molecular docking software enable researchers to predict its interactions with biological targets, accelerating hit-to-lead optimization. Questions frequently searched in academic databases include: "How does 2-5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide compare to other triazole acetamides in drug delivery?" or "What are the QSAR (Quantitative Structure-Activity Relationship) models for this compound?" These queries reflect its interdisciplinary relevance.

Quality control and analytical profiling of CAS No. 2172554-65-1 rely on advanced techniques such as HPLC and LC-MS. Regulatory compliance, particularly in REACH and GMP standards, ensures its safe handling in industrial settings. Notably, its low toxicity profile (as per preliminary studies) makes it a candidate for cosmetic preservatives and nutraceutical additives, sectors experiencing exponential growth due to consumer demand for clean-label ingredients.

In conclusion, 2-5-methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide exemplifies the convergence of synthetic innovation and application diversity. Its adaptability across pharmaceuticals, agriculture, and materials science underscores its value in modern chemistry. Future research may explore its polymeric derivatives or nanocarrier integrations, further expanding its commercial and scientific potential.